Cas no 623565-23-1 (5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde)
623565-23-1 structure
Product Name:5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde
CAS No:623565-23-1
MF:C9H12N2O
MW:164.204381942749
CID:1115007
PubChem ID:21941447
Update Time:2025-04-20
5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde
- SCHEMBL3546246
- 5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1.2-b]pyrazole-2-carbaldehyde
- 5,5-Dimethyl-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carbaldehyde
- 623565-23-1
- NRUNMQZDNPWLDF-UHFFFAOYSA-N
-
- Inchi: 1S/C9H12N2O/c1-9(2)4-8-3-7(5-12)10-11(8)6-9/h3,5H,4,6H2,1-2H3
- InChI Key: NRUNMQZDNPWLDF-UHFFFAOYSA-N
- SMILES: O=CC1C=C2CC(C)(C)CN2N=1
Computed Properties
- Exact Mass: 164.09506
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- PSA: 34.89
5,6-dihydro-5,5-dimethyl-4H-Pyrrolo[1,2-b]pyrazole-2-carboxaldehyde Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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